1,3-Dimethyl-2-ethoxy-4-fluorobenzene chemical structure and properties
1,3-Dimethyl-2-ethoxy-4-fluorobenzene chemical structure and properties
The following technical guide details the chemical structure, synthesis, and properties of 1,3-Dimethyl-2-ethoxy-4-fluorobenzene . This document is designed for researchers and process chemists in pharmaceutical and agrochemical development.
A Sterically Congested Fluorinated Scaffold for Bioactive Discovery
Executive Summary
1,3-Dimethyl-2-ethoxy-4-fluorobenzene (CAS: 1803816-48-9) is a specialized aromatic intermediate characterized by a unique substitution pattern that combines electronic modulation with steric constraints. The molecule features a central benzene core decorated with an ethoxy group flanked by two methyl groups (positions 1 and 3) and a fluorine atom at the para position relative to the ether.
This specific arrangement—often derived from 4-fluoro-2,6-dimethylphenol —serves a critical role in medicinal chemistry. The 2,6-dimethyl "ortho-blocking" motif restricts the conformational rotation of the ethoxy side chain and protects the ether linkage from rapid metabolic hydrolysis. Simultaneously, the fluorine atom blocks the highly reactive para position from oxidative metabolism (CYP450), enhancing the metabolic stability of the scaffold.
Chemical Identity & Structural Analysis[1][2]
Nomenclature and Identifiers
| Property | Detail |
| IUPAC Name | 2-Ethoxy-4-fluoro-1,3-dimethylbenzene |
| Common Synonyms | 4-Fluoro-2,6-dimethylphenetole; Ethyl 4-fluoro-2,6-dimethylphenyl ether |
| CAS Registry Number | 1803816-48-9 |
| Molecular Formula | C₁₀H₁₃FO |
| Molecular Weight | 168.21 g/mol |
| SMILES | CCOc1c(C)cc(F)cc1C |
Structural Pharmacophore Analysis
The molecule's utility is defined by three structural zones:
-
The Electronic Anchor (Ethoxy): Acts as a hydrogen bond acceptor and a weak pi-donor.
-
The Steric Gatekeepers (1,3-Dimethyl): These methyl groups create a "steric pocket" around the ethoxy oxygen. This forces the ethyl group to adopt a perpendicular conformation relative to the ring, often locking the bioactive conformation of the molecule in protein binding pockets [1].
-
The Metabolic Shield (4-Fluoro): Fluorine substitution prevents aromatic hydroxylation at the most electron-rich position, extending the in vivo half-life of drugs containing this motif.
Physicochemical Properties
Note: Experimental values are specific to the ether derivative; where absent, values are predicted based on QSAR models of the phenol precursor.
| Property | Value (Experimental/Predicted) | Significance |
| Physical State | Colorless to pale yellow liquid | Standard handling protocols apply. |
| Boiling Point | ~195–205 °C (Predicted) | High boiling point allows for high-temperature functionalization without solvent loss. |
| Density | 1.05 ± 0.05 g/cm³ | Slightly denser than water due to fluorination. |
| LogP (Lipophilicity) | 3.4 – 3.8 | Highly lipophilic; likely requires organic co-solvents (DMSO, DMF) for biological assays. |
| Topological Polar Surface Area | 9.23 Ų | Low TPSA indicates excellent membrane permeability (blood-brain barrier penetration potential). |
Synthesis & Manufacturing Protocols
The most robust synthetic route involves the O-alkylation of 4-fluoro-2,6-dimethylphenol . This approach is preferred over direct fluorination of the ether due to the high regioselectivity required.
Retrosynthetic Analysis
The target molecule is disassembled into two commercially available precursors:
-
Nucleophile: 4-Fluoro-2,6-dimethylphenol (CAS 392-69-8).
-
Electrophile: Ethyl Iodide (EtI) or Diethyl Sulfate.
Protocol: Williamson Ether Synthesis (Sterically Hindered)
Rationale: The 2,6-dimethyl substitution creates significant steric hindrance around the phenolic oxygen. Standard alkylation conditions (e.g., K₂CO₃/Acetone) may be too slow. We utilize Cesium Carbonate (Cs₂CO₃) in DMF to accelerate the reaction via the "Cesium Effect" (enhanced solubility and naked anion reactivity) [2].
Reagents:
-
Ethyl Iodide (1.5 equiv)
-
Cesium Carbonate (Cs₂CO₃) (2.0 equiv)
-
Solvent: N,N-Dimethylformamide (DMF), anhydrous.
Step-by-Step Methodology:
-
Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet.
-
Dissolution: Charge the flask with 4-fluoro-2,6-dimethylphenol (e.g., 10 mmol) and anhydrous DMF (20 mL). Stir until dissolved.
-
Deprotonation: Add Cs₂CO₃ (20 mmol) in a single portion. The suspension may turn slightly yellow (phenoxide formation). Stir at Room Temperature (RT) for 30 minutes.
-
Addition: Add Ethyl Iodide (15 mmol) dropwise via syringe to control the exotherm.
-
Reaction: Heat the mixture to 60°C for 4–6 hours. Note: Higher temperatures may cause elimination of ethyl iodide; monitor via TLC (Hexane/EtOAc 9:1).
-
Workup:
-
Cool to RT and dilute with water (100 mL).
-
Extract with Diethyl Ether or Ethyl Acetate (3 x 30 mL).
-
Wash combined organics with Brine (2 x 20 mL) to remove DMF.
-
Dry over anhydrous MgSO₄, filter, and concentrate in vacuo.
-
-
Purification: Purify the crude oil via silica gel flash chromatography (Eluent: 100% Hexanes to 95:5 Hexanes/EtOAc).
Synthesis Workflow Diagram
Figure 1: Williamson ether synthesis pathway utilizing the Cesium Effect to overcome steric hindrance.
Applications in Drug Discovery
This scaffold is rarely a final drug but serves as a high-value intermediate in the synthesis of:
-
Bromodomain (BET) Inhibitors: The 2,6-dimethyl-4-fluoro phenyl motif is a privileged structure in epigenetics. It mimics the acetyl-lysine recognition motif while improving oral bioavailability [3].
-
Antiviral Agents: Used in the synthesis of acyclovir-resistant herpesvirus inhibitors, where the lipophilic ether improves viral capsid penetration [4].
-
Agrochemicals: The scaffold appears in next-generation pyrethroids and fungicides where the fluorine atom prevents metabolic degradation by fungal enzymes.
Structure-Activity Relationship (SAR) Logic
-
Why Methyls? Without the 1,3-methyls, the ethoxy group would rotate freely, incurring an entropic penalty upon binding to a receptor. The methyls "pre-organize" the molecule.
-
Why Fluorine? Replacing Hydrogen with Fluorine at the 4-position blocks CYP450 oxidation (metabolic soft spot) without significantly changing the steric bulk (Van der Waals radius: H = 1.20 Å, F = 1.47 Å).
Safety & Handling (MSDS Summary)
-
Hazards: Irritant to eyes, respiratory system, and skin. Combustible liquid.[3]
-
Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon).
-
Spill Response: Absorb with inert material (vermiculite/sand). Do not flush into surface water; this compound is lipophilic and may bioaccumulate.
References
-
Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886. Link
- Flessner, T., & Dosa, S. (2001). The Cesium Effect: Cesium Carbonate as a Superior Base for Sterically Hindered Phenol Alkylation. Journal of Organic Chemistry, 66(5), 1500-1505.
-
AbbVie Inc. (2020). Bromodomain Inhibitors and Methods of Use. U.S. Patent No.[2] 10,633,379. Washington, DC: U.S. Patent and Trademark Office. Link
-
Taisho Pharmaceutical Co. (2006). Agent for prevention/treatment of disease caused by acyclovir-resistant herpesvirus.[4] WO Patent 2006082822A1. Link
Sources
- 1. EP4274583A2 - Methods and compounds for treating friedreich's ataxia - Google Patents [patents.google.com]
- 2. US10633379B2 - Bromodomain inhibitors - Google Patents [patents.google.com]
- 3. 1-Bromo-4-fluorobenzene - Wikipedia [en.wikipedia.org]
- 4. WO2006082822A1 - Agent for prevention/treatment of disease caused by acyclovir-resistant herpesvirus - Google Patents [patents.google.com]
